Cas no 1260680-41-8 (3-(3-chloro-2-fluorophenyl)pyrrolidine)

• Product Name: 3-(3-chloro-2-fluorophenyl)pyrrolidine
• CAS No: 1260680-41-8
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• MDL: MFCD17483041
• CID: 5590523
• PubChem ID: 67174407
• Update Time: 2025-10-12

3-(3-chloro-2-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)pyrrolidine
• Pyrrolidine, 3-(3-chloro-2-fluorophenyl)-
• EN300-1963687
• SCHEMBL1822878
• 1260680-41-8

• MDL： MFCD17483041
• Inchi： 1S/C10H11ClFN/c11-9-3-1-2-8(10(9)12)7-4-5-13-6-7/h1-3,7,13H,4-6H2
• InChI Key： SSSBHXHRKJDXNE-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(Cl)=C2F)C1

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 258.1±40.0 °C(Predicted)
• pka: 9.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3-chloro-2-fluorophenyl)pyrrolidine

Introduction to 3-(3-chloro-2-fluorophenyl)pyrrolidine (CAS No. 1260680-41-8)

3-(3-chloro-2-fluorophenyl)pyrrolidine, with the chemical identifier CAS No. 1260680-41-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the pyrrolidine core, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 3-(3-chloro-2-fluorophenyl)pyrrolidine consists of a pyrrolidine ring linked to a phenyl group that is substituted at the 3-position with a chlorine atom and at the 2-position with a fluorine atom. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can be exploited in designing molecules with enhanced binding affinity and selectivity. The pyrrolidine moiety is particularly interesting as it is a common pharmacophore found in many bioactive compounds, including protease inhibitors and antiviral agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyrrolidine scaffold. Studies have shown that modifications at the pyrrolidine nitrogen can significantly influence the biological activity of these molecules. For instance, N-substituted pyrrolidines have been reported to exhibit potent activity against various enzymes and receptors, making them valuable candidates for drug discovery.

The chloro and fluoro substituents in 3-(3-chloro-2-fluorophenyl)pyrrolidine play crucial roles in modulating the compound's interactions with biological targets. Chlorine atoms are known to enhance lipophilicity and metabolic stability, while fluorine atoms can improve binding affinity and metabolic resistance. These properties make this compound an attractive starting point for designing molecules with improved pharmacokinetic profiles.

Recent research has highlighted the importance of CAS No. 1260680-41-8 in developing novel therapeutic agents. For example, studies have demonstrated its potential as a lead compound in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of chloro and fluoro groups on the phenyl ring has been shown to enhance binding to tyrosine kinase domains, leading to potent inhibition of these enzymes.

The synthesis of 3-(3-chloro-2-fluorophenyl)pyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently.

In addition to its applications in drug development, CAS No. 1260680-41-8 has shown promise in material science research. The unique electronic properties of this compound make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The presence of both halogen substituents enhances charge transport properties, making it an excellent candidate for improving the performance of these devices.

The safety profile of 3-(3-chloro-2-fluorophenyl)pyrrolidine is another critical aspect that has been extensively studied. While this compound does not pose significant health risks under normal handling conditions, appropriate safety measures should still be taken when working with it in a laboratory setting. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times to prevent exposure.

The environmental impact of this compound is also an important consideration. Efforts have been made to develop synthetic routes that minimize waste generation and reduce environmental pollution. Green chemistry principles have been applied to optimize processes for synthesizing CAS No. 1260680-41-8, ensuring that it can be produced sustainably without compromising efficiency or yield.

In conclusion, 3-(3-chloro-2-fluorophenyl)pyrrolidine is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents, while its electronic properties also make it valuable in organic electronics research. Continued exploration into its applications will undoubtedly lead to further advancements in these fields.